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Compound of Interest

Compound Name: 4-(Acetoxymethyl)benzoic acid

Cat. No.: B100416

Abstract

4-(Acetoxymethyl)benzoic acid is a bifunctional organic molecule featuring both a carboxylic
acid and an ester group. Its unique structure makes it a valuable building block in organic
synthesis and a potential component in pharmaceutical development. Rigorous analytical
characterization is paramount to confirm its identity, purity, and stability, ensuring the reliability
of downstream applications. This guide provides a detailed overview of the essential analytical
techniques for the comprehensive characterization of 4-(Acetoxymethyl)benzoic acid,
synthesizing technical protocols with field-proven insights to establish a self-validating
analytical workflow.

Introduction: The Analytical Imperative

4-(Acetoxymethyl)benzoic acid, with the molecular formula Ci0H1004 and a molecular weight
of approximately 194.18 g/mol , possesses two key functional groups: a carboxylic acid and an
acetoxy methyl ester attached to a benzene ring at the para position. The interplay of these
groups dictates its chemical reactivity, physical properties, and potential biological activity. In
drug development, for instance, such a molecule could act as a linker or a pro-drug moiety.
Therefore, an unambiguous confirmation of its structure and the quantification of any impurities
are non-negotiable regulatory and scientific requirements.
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This document outlines a multi-technique approach, leveraging the strengths of spectroscopic,
chromatographic, and thermal methods to build a complete analytical profile of the compound.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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